4-[5-(Methoxycarbonyl)thiophen-3-yl]-2-nitrophenol, 95%

• IUPAC Name: methyl 4-(4-hydroxy-3-nitrophenyl)thiophene-2-carboxylate
• InChI: InChI=1S/C12H9NO5S/c1-18-12(15)11-5-8(6-19-11)7-2-3-10(14)9(4-7)13(16)17/h2-6,14H,1H3
• InChI Key: UVYUKVFZZAGBEI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CS1)C2=CC(=C(C=C2)O)[N+](=O)[O-]
• Molecular Formula: C12H9NO5S
• DSSTOX Substance ID: DTXSID10686298
• Molecular Weight: 279.27 g/mol
• CAS RN: 1261909-48-1

Description

4-[5-(Methoxycarbonyl)thiophen-3-yl]-2-nitrophenol, or 4-MCTNP, is a thiophene-based compound that has been studied for its potential applications in scientific research. It is a colorless crystalline solid with a melting point of approximately 115°C and a boiling point of approximately 202°C. The compound has been studied for its ability to bind to proteins and its ability to induce apoptosis in cancer cells.

Mechanism of Action

The exact mechanism of action of 4-MCTNP is not yet fully understood. However, it is believed that the compound binds to proteins, including the human protein AXL, and that this binding induces apoptosis in cancer cells. Additionally, it is believed that 4-MCTNP induces apoptosis by inhibiting the activity of certain enzymes, such as caspase-3.
Biochemical and Physiological Effects
4-MCTNP has been studied for its potential to induce apoptosis in cancer cells. The compound has been found to inhibit the activity of certain enzymes, such as caspase-3, which are involved in apoptosis. Additionally, 4-MCTNP has been found to bind to proteins, including the human protein AXL, which may be involved in the induction of apoptosis.

Advantages and Limitations for Lab Experiments

The advantages of using 4-MCTNP in lab experiments include its ability to bind to proteins and its ability to induce apoptosis in cancer cells. Additionally, the compound is relatively easy to synthesize and is available in large quantities. The main limitation of using 4-MCTNP in lab experiments is that the exact mechanism of action is not yet fully understood.

Future Directions

The potential future directions for research with 4-MCTNP include further investigation of its ability to bind to proteins and its ability to induce apoptosis in cancer cells. Additionally, further research could be conducted to better understand the exact mechanism of action and to investigate potential applications in the treatment of various types of cancer. Additional research could also be conducted to explore the potential for 4-MCTNP to be used in other areas of scientific research, such as drug design.

Synthesis Methods

4-MCTNP can be synthesized from a variety of starting materials. The most common route involves the reaction of 2-nitrophenol with 5-(methoxycarbonyl)thiophen-3-yl bromide in the presence of a base such as potassium carbonate. The reaction is carried out at room temperature and yields the desired product in good yields.

Scientific Research Applications

4-MCTNP has been studied for its potential applications in scientific research. It has been found to bind to proteins, including the human protein AXL, and to induce apoptosis in cancer cells. Additionally, 4-MCTNP has been studied for its potential to treat certain types of cancer, including ovarian and breast cancer.